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Compound of Interest

Compound Name: Redta
CAS No.: 62201-26-7
Cat. No.: B1230212

Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: The information provided in this document is based on publicly available data. The
term "Redta family of compounds" does not correspond to a recognized class of compounds in
peer-reviewed scientific literature. This guide focuses on the singular entity "Redta" as
identified in the PubChem database, which is a specific mixture of two components. Due to the
limited available data, this document primarly outlines the characteristics of its individual
components.

Introduction to Redta

"Redta" is identified in the PubChem database as a mixture of two distinct chemical entities: an
ethylenediaminetetraacetic acid (EDTA) derivative and a quaternary ammonium salt. The
specific components are:

e Glycine, N,N'-1,2-ethanediylbis(N-(carboxymethyl)-): A chelating agent belonging to the
EDTA family.

e N,N,N-trimethyl-1-hexadecanaminium bromide: Also known as Cetrimonium bromide
(CTAB), a cationic surfactant.
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The combined properties of a chelating agent and a surfactant suggest potential applications in
areas requiring the sequestration of metal ions and the disruption of biological membranes or
biofilms. However, there is a notable absence of dedicated research on this specific mixture
under the name "Redta." Therefore, this guide will provide a technical overview of its
components to infer potential characteristics and applications.

Component Analysis
Glycine, N,N'-1,2-ethanediylbis(N-(carboxymethyl)-) -
(EDTA derivative)

Chemical Structure and Properties:

EDTA and its derivatives are aminopolycarboxylic acids that act as powerful chelating agents.
They can form stable, water-soluble complexes with a wide range of di- and trivalent metal
ions. This sequestration of metal ions is crucial in various biological and chemical processes.

Known Biological Activities and Applications:

» Anticoagulant: By chelating calcium ions (Ca2*), EDTA prevents the activation of the
coagulation cascade.

 Biofilm Disruption: Metal ions are essential for the structural integrity of biofilms. EDTA can
disrupt biofilms by removing these ions, making microorganisms more susceptible to
antimicrobial agents.

o Antioxidant (indirect): By chelating metal ions like iron (Fe2*) and copper (Cu?*), EDTA can
prevent their participation in Fenton and Haber-Weiss reactions, which generate reactive
0oXygen species.

N,N,N-trimethyl-1-hexadecanaminium bromide -
(Cetrimonium bromide, CTAB)

Chemical Structure and Properties:

CTAB is a quaternary ammonium compound characterized by a long hydrophobic alkyl chain
and a positively charged hydrophilic head group. This amphipathic nature makes it an effective
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cationic surfactant.
Known Biological Activities and Applications:

» Antimicrobial Agent: CTAB disrupts the integrity of microbial cell membranes, leading to
leakage of cellular contents and cell death. It is effective against a broad spectrum of
bacteria and fungi.

o Permeabilizing Agent: It can increase the permeability of cell membranes, a property utilized
in various molecular biology techniques, such as DNA extraction.

o Component of Topical Antiseptics: Due to its antimicrobial properties, it is used in some
antiseptic formulations.

Potential Signaling Pathways and Mechanisms of
Action of the Redta Mixture

Based on the known activities of its components, a hypothetical mechanism of action for the
"Redta" mixture, particularly in an antimicrobial or antibiofilm context, can be proposed. The
following diagram illustrates a potential synergistic interaction.

Biological Effects

Cellular Targets
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Caption: Hypothetical synergistic antibiofilm mechanism of the Redta mixture.

Experimental Protocols

Given the lack of specific studies on "Redta," this section outlines general experimental
protocols that would be necessary to characterize its activity, based on the inferred properties
of its components.

Antimicrobial Susceptibility Testing

Objective: To determine the minimum inhibitory concentration (MIC) and minimum bactericidal
concentration (MBC) of the Redta mixture against relevant microbial strains.

Methodology: Broth Microdilution Assay

o Prepare a two-fold serial dilution of the Redta mixture in a 96-well microtiter plate using an
appropriate broth medium (e.g., Mueller-Hinton Broth).

 Inoculate each well with a standardized suspension of the test microorganism (e.g.,
Pseudomonas aeruginosa, Staphylococcus aureus) to a final concentration of approximately
5 x 10% CFU/mL.

« Include positive (microorganism only) and negative (broth only) controls.
e Incubate the plate at 37°C for 18-24 hours.

e The MIC is determined as the lowest concentration of the Redta mixture that completely
inhibits visible growth of the microorganism.

o To determine the MBC, subculture aliquots from wells showing no visible growth onto agar
plates. The MBC is the lowest concentration that results in a 299.9% reduction in the initial
inoculum.

Biofilm Inhibition and Disruption Assay

Objective: To assess the ability of the Redta mixture to prevent biofilm formation and to disrupt
pre-formed biofilms.
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Methodology: Crystal Violet Staining Assay

 Inhibition Assay: Add serial dilutions of the Redta mixture to a 96-well plate along with a
standardized bacterial suspension. Incubate for 24-48 hours to allow for biofilm formation.

o Disruption Assay: First, grow biofilms in a 96-well plate for 24-48 hours. Then, remove the
planktonic cells and add serial dilutions of the Redta mixture to the wells with the pre-formed
biofilms. Incubate for a further 24 hours.

 After incubation, gently wash the wells with phosphate-buffered saline (PBS) to remove non-
adherent cells.

» Stain the remaining adherent biofilm with 0.1% crystal violet solution for 15 minutes.
e Wash the wells again to remove excess stain and allow them to dry.
e Solubilize the bound crystal violet with 30% acetic acid or ethanol.

o Quantify the biofilm biomass by measuring the absorbance at a specific wavelength (e.g.,
570 nm) using a microplate reader.

Quantitative Data

As there is no published research specifically on the "Redta" mixture, no quantitative data
regarding its biological activity (e.g., IC50, MIC values) can be provided. The following table
presents hypothetical data to illustrate how such information would be structured if it were
available.

Table 1: Hypothetical Antimicrobial Activity of Redta and its Components
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Compound/Mixture  Test Organism MIC (pg/mL) MBC (pg/mL)
Redta Mixture P. aeruginosa 16 32

S. aureus 8 16

CTAB P. aeruginosa 32 64

S. aureus 16 32

EDTA Derivative P. aeruginosa >1024 >1024

S. aureus >1024 >1024

Experimental Workflow

The following diagram illustrates a logical workflow for the initial investigation of an unknown

compound mixture like "Redta."”
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Caption: A logical workflow for the characterization of the "Redta” mixture.

Conclusion
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The entity known as "Redta" is a mixture of an EDTA derivative and Cetrimonium bromide.
While there is a significant body of research on the individual components, highlighting their
roles as a chelating agent and a cationic surfactant respectively, there is no specific data
available for the "Redta" mixture itself. Based on the properties of its constituents, it can be
hypothesized that "Redta" may function as an effective antimicrobial and antibiofilm agent, with
potential synergistic interactions between the two components. Further research is required to
validate these hypotheses and to fully characterize the biological activity and potential
applications of this specific mixture. This guide provides a foundational framework for such an
investigation.

o To cite this document: BenchChem. [The Redta Mixture: A Technical Overview]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1230212/docs#the-redta-mixture-a-technical-
overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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